Cas no 2171739-38-9 (4-(cyclopentylmethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(cyclopentylmethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171739-38-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6077391
• PubChem ID: 165550787
• Update Time: 2025-10-28

4-(cyclopentylmethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopentylmethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[(cyclopentylmethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1489636
• 2171739-38-9

• Inchi： 1S/C26H30N2O5/c29-24(30)14-13-23(25(31)27-15-17-7-1-2-8-17)28-26(32)33-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22-23H,1-2,7-8,13-16H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： PNHPKYWFKWSDMX-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(NCC1CCCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-(cyclopentylmethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-(cyclopentylmethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171739-38-9)

4-(cyclopentylmethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171739-38-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and other bioactive molecules. Its unique structure and properties make it an essential building block in the development of novel therapeutic agents.

The Fmoc group, specifically the (9H-fluoren-9-yl)methoxycarbonyl moiety, is a widely used protecting group in peptide synthesis due to its ease of removal and high stability under various reaction conditions. This protecting group prevents unwanted side reactions during the synthesis process, ensuring the integrity and purity of the final product. The cyclopentylmethyl substituent, on the other hand, adds steric bulk and hydrophobicity to the molecule, which can influence its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential applications of 4-(cyclopentylmethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a building block in the synthesis of peptides with enhanced stability and bioavailability. The researchers found that peptides containing this derivative exhibited improved resistance to proteolytic degradation, making them more suitable for therapeutic applications.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 4-(cyclopentylmethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid in the development of novel antibiotics. The compound's ability to form stable peptide bonds and its hydrophobic characteristics were found to enhance the antimicrobial activity of the resulting peptides against multidrug-resistant bacteria. This finding opens up new avenues for addressing the growing challenge of antibiotic resistance.

The synthesis of 4-(cyclopentylmethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid involves several well-established chemical reactions. The key steps include the protection of the amino group with the Fmoc group, followed by the introduction of the cyclopentylmethyl substituent through an appropriate coupling reaction. The final step involves deprotection to yield the desired compound. These synthetic pathways are highly reproducible and scalable, making them suitable for industrial production.

The physical and chemical properties of 4-(cyclopentylmethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid have been extensively characterized. The compound is a white crystalline solid with a molecular weight of approximately 451 g/mol. It is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (ACN). Its high purity and stability make it an ideal choice for use in both laboratory research and industrial applications.

In terms of safety, 4-(cyclopentylmethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is generally considered safe for use under standard laboratory conditions. However, like many organic compounds, it should be handled with care to avoid inhalation or skin contact. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn when working with this compound.

The future prospects for 4-(cyclopentylmethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid are promising. Ongoing research is focused on optimizing its use in peptide synthesis and exploring its potential applications in drug discovery. With its unique structural features and favorable properties, this compound is poised to play a significant role in advancing the field of medicinal chemistry.